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Compound of Interest

Compound Name: 3-Chloro-4-fluorobenzoyl chloride
CAS No.: 65055-17-6
Cat. No.: B1270819

Get Quote

Executive Summary

3-Chloro-4-fluorobenzoyl chloride (CAS 65055-17-6) is a critical acylating agent employed in

the synthesis of kinase inhibitors and agrochemical actives. Its utility in Structure-Activity
Relationship (SAR) studies stems from the bioisosteric properties of the fluorine atom and the
orthogonal reactivity of the chlorine substituent. However, its high atmospheric boiling point
(=222 °C) presents a thermodynamic challenge: prolonged exposure to these temperatures
promotes thermal degradation and decarbonylation.

This technical guide provides a validated thermodynamic profile and a self-validating
purification protocol for this intermediate. We prioritize vacuum distillation strategies to lower
the thermal budget, ensuring high-purity isolation without compromising the scaffold's integrity.

Physicochemical Profile & Thermodynamic Data

The following data aggregates experimental values and field-proven estimates essential for
process design.
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Property Value / Specification Notes
CAS Number 65055-17-6
Molecular Formula C7Hs3CI2FO
Molecular Weight 193.00 g/mol
Clear, colorless to pale yellow Darkens upon
Appearance o ] o
liquid hydrolysis/oxidation.
- ) Theoretical/Extrapolated.[1]
Boiling Point (Atm) 222 °C (760 mmHg) o )
Avoid distilling at this pressure.
N ) Operational Estimate.
Boiling Point (Vac) ~95-105 °C (10-15 mmHg)
Recommended range.
Density 1.46 g/mL @ 25 °C
Refractive Index 155
N Reacts violently with Soluble in DCM, Toluene, THF
Solubility
water/alcohols. (anhydrous).

Synthesis & Reaction Engineering

While commercial sources exist, in-house preparation is often required to ensure anhydrous
integrity immediately prior to coupling. The industry-standard protocol utilizes Thionyl Chloride (

) due to the gaseous nature of the byproducts (

), which simplifies purification.

Mechanistic Insight

The reaction proceeds via a nucleophilic acyl substitution. The carboxylic acid hydroxyl attacks
the sulfur of thionyl chloride, forming a chlorosulfite intermediate. This intermediate collapses

via an
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or

mechanism (depending on solvent polarity) to release the acid chloride.

Experimental Workflow (Self-Validating)

Reagents:

o 3-Chloro-4-fluorobenzoic acid (1.0 eq)

e Thionyl Chloride (1.5 - 2.0 eq)

o DMF (Catalytic, 1-2 mol%) — Critical for breaking the kinetic barrier.

Protocol:

Setup: Flame-dry a round-bottom flask equipped with a reflux condenser and a caustic
scrubber (NaOH trap) to neutralize HCI/SO:z off-gas.

» Addition: Charge the benzoic acid derivative and catalytic DMF. Add thionyl chloride
dropwise at room temperature.

o Reaction: Heat to reflux (approx. 75-80 °C) for 2—3 hours.

o Validation Point: The reaction is complete when gas evolution ceases and the solution
becomes homogenous.

o Workup: Remove excess

via rotary evaporation (50 °C, <20 mbar). Chase with anhydrous toluene (2x) to
azeotropically remove trace thionyl chloride.
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Figure 1: Synthesis and purification workflow emphasizing the critical azeotropic chase to
remove corrosive impurities.

Distillation Strategy: The Pressure-Temperature
Relationship

Distilling 3-Chloro-4-fluorobenzoyl chloride at atmospheric pressure (222 °C) is strongly
discouraged. High temperatures can induce polymerization or halide exchange. Vacuum
distillation is the only viable method for high-purity isolation.

Thermodynamic Prediction (Nomograph Logic)

Using the Clausius-Clapeyron relation principles adapted for benzoyl chlorides, we can
estimate the boiling point shift.

e Atmospheric BP: 222 °C
e Target Vacuum: 10-15 mmHg
o Predicted BP Range: 95-105 °C

This temperature range is ideal as it ensures the product remains fluid without reaching
decomposition thresholds.
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Figure 2: Pressure-Temperature correlation illustrating the safety margin gained by vacuum
distillation.

Distillation Protocol

o Equipment: Short-path distillation head (Vigreux column optional but recommended for
higher purity).

o Grease: Use Krytox or high-vacuum silicone grease. Standard grease may degrade upon
contact with hot acid chlorides, causing joint seizing.

e Procedure:

[e]

Establish vacuum (<15 mmHg) before heating.

(¢]

Slowly ramp oil bath temperature to ~120-130 °C.

[¢]

Discard the first fraction (fore-run), which often contains residual toluene or unreacted
thionyl chloride.

[¢]

Collect the main fraction at a steady vapor temperature (approx. 100 °C).

Application in Drug Discovery

This intermediate is not merely a building block; it is a scaffold enabler.

» Kinase Inhibition: The 3-Cl, 4-F substitution pattern is frequently used to optimize the
metabolic stability of the phenyl ring against CYP450 oxidation while maintaining steric bulk
similar to a 3,4-dichloro analog but with different electronics.

» Bioisosterism: The fluorine atom acts as a hydrogen bond acceptor mimic, potentially altering
binding affinity in the ATP-binding pocket of kinases.

Safety & Handling

o Corrosivity: Acid chlorides hydrolyze rapidly on contact with moisture in air or tissue to form
HCI and the parent benzoic acid. Full PPE (Face shield, chemical resistant gloves) is
mandatory.
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o Lachrymator: While less volatile than acetyl chloride, the vapors are potent respiratory
irritants. All operations must occur in a fume hood.

e Storage: Store under inert atmosphere (Argon/Nitrogen) at 2—8 °C. If the liquid turns cloudy
or precipitates white solids, it indicates hydrolysis; redistillation is required.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b1270819?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1270819?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

